N-Nitroso Epinephrine

• CAS: 3006789-99-4
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• InChI: InChI=1S/C9H12N2O4/c1-11(10-15)5-9(14)6-2-3-7(12)8(13)4-6/h2-4,9,12-14H,5H2,1H3/t9-/m0/s1
• InChIKey: JTRMEPRMRSMNNE-VIFPVBQESA-N

N-Nitroso Epinephrine Reference Standard

N-Nitroso Epinephrine (CAS 3006789-99-4) is the single-enantiomer (R-configuration) N-nitroso derivative of the secondary amine present in the catecholamine drug epinephrine. It belongs to the class of Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are under stringent global regulatory surveillance due to their potential mutagenic and carcinogenic properties [1]. The compound is supplied as a highly characterized analytical reference standard with a typical HPLC purity of ≥95%, used to develop and validate sensitive LC-MS/MS methods for trace-level nitrosamine quantification in epinephrine active pharmaceutical ingredient (API) and finished drug products [2].

Type NDSRI reference standard (R-enantiomer)

Stereochemistry Single (R)-enantiomer matches epinephrine API chirality

Use Context LC-MS/MS method validation for nitrosamine quantification

• [1] U.S. FDA, Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs, Revision 2, August 2023. View Source
• [2] Shenzhen Zhenqiang Bio, Product Page: N-Nitroso-Epinephrine, CAS 3006789-99-4, Purity: 95% HPLC. View Source

N-Nitroso Epinephrine: Substitution Limitations

N-nitroso impurity reference standards are chemically distinct entities. N-Nitroso Epinephrine is an NDSRI specific to epinephrine-containing products and differs from close analogs in three procurement-critical respects: (i) its FDA-assigned carcinogenic potency category and regulatory Acceptable Intake (AI) limit are compound-specific and not transferable across different NDSRIs [1]; (ii) its stereochemistry (R-isomer) directly matches the drug substance chirality, which affects chromatographic retention behavior and ionization efficiency in LC-MS/MS quantification, making a racemic or opposite-enantiomer standard unsuitable for method validation [2]; (iii) the catechol moiety introduces oxidative instability not present in non-catecholamine nitrosamine standards, requiring distinct storage and handling protocols that only a well-characterized single-entity standard can guarantee .

Enantiomer mismatch

Racemic or opposite-enantiomer standards (e.g., N-Nitroso Racepinephrine) may cause chromatographic retention and ionization bias, compromising ICH Q2(R1) specificity.

Non-transferable AI category

The FDA potency category and acceptable intake limit are compound-specific; applying a different NDSRI standard invalidates risk assessment.

Catechol instability

The catechol moiety introduces oxidative instability not present in non-catecholamine nitrosamine standards, requiring distinct storage protocols.

• [1] Health Canada / USP Nitrosamines Exchange, Updated Nitrosamine Guidance: Epinephrine – N-nitroso-epinephrine, AI limit: 100 ng/day, 12 December 2024. View Source
• [2] Veeprho, Product Page: N-Nitroso Epinephrine (CAS 3006789-99-4), FDA Potency Category 2 NDSRI, AI 100 ng/day. View Source

N-Nitroso Epinephrine Differentiation Evidence

Single-Enantiomer vs. Racemic Standard

N-Nitroso Epinephrine (CAS 3006789-99-4) is the single (R)-enantiomer, structurally identical to the NDSRI that forms from epinephrine API. The racemic alternative (N-Nitroso (±)-Epinephrine / N-Nitroso Racepinephrine, CAS 3038740-97-2) contains both (R)- and (S)-enantiomers [1]. In chiral or achiral reversed-phase LC-MS/MS methods, enantiomeric standards can exhibit different retention times and ionization suppression/enhancement effects; using the incorrect stereoisomeric form introduces systematic quantitation bias that is unacceptable for regulatory method validation under ICH Q2(R1) [2]. Procurement of CAS 3006789-99-4 ensures direct one-to-one correspondence with the impurity formed in the drug product.

Enantiomer identity

Head-to-head

Target (R)-enantiomer
CAS 3006789-99-4

Comparator Racemic mixture
CAS 3038740-97-2

Retention time & MS response differences expected

Enantiomer-matched standard avoids quantitation bias for regulatory method validation

ICH Q2(R1) specificity requires analyte-matched stereochemistry

Evidence Dimension	Stereochemical identity relative to drug-product impurity
Target Compound Data	Single (R)-enantiomer, CAS 3006789-99-4
Comparator Or Baseline	Racemic mixture of (R)- and (S)-enantiomers, CAS 3038740-97-2 (N-Nitroso Racepinephrine)
Quantified Difference	Single enantiomer vs. racemic mixture; chromatographic retention time and MS response factor differences expected per ICH Q2(R1) specificity requirements
Conditions	Chiral or achiral LC-MS/MS method for epinephrine nitrosamine quantification

Why This Matters

When selecting a reference standard for regulatory bioanalytical method validation, stereochemical identity to the target analyte eliminates enantiomer-induced quantitation bias and avoids method rejection during ANDA/NDA review.

• [1] SynZeal, Product Page: N-Nitroso (±)-Epinephrine (CAS 3038740-97-2), also known as N-Nitroso Racepinephrine. View Source
• [2] ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R1), 2005. View Source

Potency Category 2 vs. Category 1 AI Limits

N-Nitroso Epinephrine is classified by the U.S. FDA as a Category 2 NDSRI with a recommended Acceptable Intake (AI) limit of 100 ng/day, based on its predicted carcinogenic potency [1]. This AI is 3.8-fold higher (less stringent) than the 26.5 ng/day limit assigned to Category 1 NDSRIs such as certain N-nitroso-pheniramine derivatives, reflecting a measurably lower predicted carcinogenic hazard [2]. The quantitative correlation for a 0.1 mg/mL epinephrine drug product is 1 ppb impurity concentration equals the 100 ng/day AI, a conversion factor that differs for drugs with lower or higher AI values [3].

FDA AI limit

Class-level

100 ng/day

Category 2 NDSRI

AI category determines LOQ target and calibration range for method development

3.8-fold higher than Category 1 (26.5 ng/day); 2.5-fold lower than Category 3

Evidence Dimension	FDA NDSRI carcinogenic potency category and Acceptable Intake (AI) limit
Target Compound Data	Category 2 NDSRI; AI = 100 ng/day
Comparator Or Baseline	Category 1 NDSRIs (e.g., N-nitroso-pheniramine type): AI = 26.5 ng/day. Category 3 NDSRIs: AI = 400 ng/day. Category 4 NDSRIs: AI = 1500 ng/day
Quantified Difference	AI is 3.8-fold higher (less restrictive) than Category 1; 2.5-fold lower (more restrictive) than Category 3
Conditions	FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs (Rev. 2, Aug 2023); structural-activity relationship (SAR) based categorization

Why This Matters

The 100 ng/day AI directly determines the analytical method LOQ target (typically ≤10% of AI, i.e., ≤10 ng/day or ≤1 ppb in a 10 mg daily dose) and dictates procurement of a reference standard with certified purity sufficient to prepare calibration standards at sub-ppb levels.

• [1] Health Canada / USP Nitrosamines Exchange, Updated Nitrosamine Guidance: Epinephrine – N-nitroso-epinephrine, AI limit: 100 ng/day, 12 December 2024. View Source
• [2] Conscio Pharma, NDSRI Categories and AI Limits: Category 1 (26.5 ng/day), Category 2 (100 ng/day). View Source
• [3] Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals, Toxicol. Lett., 2023. 100 ng AI in 0.1 mg/mL product correlates to 1 ppb. View Source

Ultra-Trace LOQ vs. Higher AI NDSRIs

For N-Nitroso Epinephrine, a 100 ng/day AI limit in a drug product with a maximum daily dose of 100 mg translates to a concentration limit of 1 ppm; however, for a 0.1 mg/mL epinephrine solution, the limit is 1 ppb [1]. This necessitates an analytical method LOQ ≤0.1 ppb (10% of the limit), which is among the most demanding sensitivity requirements in nitrosamine analysis. By contrast, NDSRIs in Category 4 (AI 1500 ng/day) such as N-nitroso-ivacaftor permit LOQs ~15-fold higher [2]. Procurement of a reference standard with authenticated purity and stability at low concentrations is critical to achieving the required LOQ without introducing standard-related uncertainty.

Method LOQ target

Class-level

≤ 0.1 ppb

10% of 1 ppb limit at 0.1 mg/mL dose

Ultra-trace LOQ drives standard purity and stability requirements

~15-fold more stringent than Category 4 NDSRI methods

Evidence Dimension	Required LOQ for method validation
Target Compound Data	LOQ target ≤0.1 ppb (10% of 1 ppb limit at 0.1 mg/mL drug concentration)
Comparator Or Baseline	Category 4 NDSRIs (AI = 1500 ng/day): LOQ target ~1.5 ppb at comparable drug concentration
Quantified Difference	~15-fold more stringent LOQ requirement for N-Nitroso Epinephrine methods
Conditions	FDA AI limit framework; LC-MS/MS method; drug product concentration-dependent conversion

Why This Matters

The extreme sensitivity requirement means that even minor variations in reference standard purity (e.g., 95% vs. 98%) propagate proportionally into calibration accuracy at sub-ppb levels, making certified purity documentation a non-negotiable procurement criterion.

• [1] Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals, Toxicol. Lett., 2023. N-nitrosoepinephrine: 100 ng AI at 0.1 mg/mL = 1 ppb. View Source
• [2] Health Canada / USP Nitrosamines Exchange: Ivacaftor – N-nitroso-ivacaftor, AI limit: 1500 ng/day (Category 4). View Source

Certified Reference Standard vs. Research Chemicals

N-Nitroso Epinephrine is commercially available as a reference standard with characterization data compliant with USP, EMA, JP, and BP guidelines [1]. The USP-branded solution (1 mg/mL, frozen storage at -20°C) provides metrological traceability to a pharmacopoeial standard, which is a requirement for QC release testing in GMP environments under 21 CFR Part 211 . In contrast, many N-nitroso reference compounds are offered only as 'research chemicals' without full pharmacopoeial characterization, lacking the certified purity assignment, stability statement, and uncertainty budget required for regulatory submission [2].

Standard traceability

Class-level

Certified Pharmacopoeial traceability (USP/EP)

Research Uncertified purity claims only

Regulatory acceptability for QC release testing vs. research use only

Pharmacopoeially traceable standard supports ANDA/NDA submission and GMP compliance

Requires COA with purity, stability data and uncertainty budget

Evidence Dimension	Regulatory acceptability of reference standard for GMP QC testing
Target Compound Data	USP solution (1 mg/mL); COA with purity, stability data; pharmacopoeial traceability
Comparator Or Baseline	Uncertified N-nitroso research chemicals: purity claims without pharmacopoeial-grade characterization
Quantified Difference	Qualitative difference: USP-grade traceability vs. non-pharmacopoeial; certifiable for ANDA/NDA vs. research use only
Conditions	GMP QC laboratory; ANDA/NDA regulatory submission context per ICH Q7 and 21 CFR Part 211

Why This Matters

For procurement in a regulated pharmaceutical QC environment, selecting a pharmacopoeially traceable standard eliminates the risk of method rejection during regulatory review and avoids the cost of additional in-house characterization.

• [1] Veeprho, Product Page: N-Nitroso Epinephrine, meets USP, EMA, JP, BP standards. View Source
• [2] ICH Harmonised Guideline, Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7, 2000. View Source

N-Nitroso Epinephrine Application Scenarios

ANDA/NDA Method Validation

When submitting an ANDA or NDA for epinephrine drug products, the FDA requires a validated analytical method capable of quantifying N-Nitroso Epinephrine at or below 10% of its 100 ng/day AI limit. For a 0.1 mg/mL epinephrine injection, this translates to an LOQ of ≤0.1 ppb [1]. Using a pharmacopoeially traceable (R)-enantiomer reference standard ensures the method meets ICH Q2(R1) specificity, accuracy, and precision requirements, as the standard is chemically identical to the impurity formed in the drug product [2].

GMP Batch Release Testing

In GMP QC laboratories, N-Nitroso Epinephrine reference standards with USP/EP pharmacopoeial traceability are used to prepare calibration curves and system suitability solutions for routine batch release testing of epinephrine API. The established 1 ppb concentration-to-AI correlation means that any detected impurity at ≥1 ppb triggers a risk assessment, making standard accuracy at the low-ppb level a direct determinant of batch disposition decisions [1].

Forced Degradation Risk Assessment

Regulatory guidance requires manufacturers to conduct nitrosation forced degradation studies on epinephrine drug products to assess the potential for NDSRI formation [3]. N-Nitroso Epinephrine reference standard is essential for identifying and quantifying the specific nitrosamine generated under stress conditions (acidic nitrite, elevated temperature), enabling a data-driven risk assessment as required by the FDA Nitrosamine Guidance (Rev. 2, August 2023) [2].

CRO Cross-Validation of LC-MS/MS Platforms

CROs offering nitrosamine testing services require certified reference standards for cross-validation of LC-MS/MS platforms. Because N-Nitroso Epinephrine methods demand LOQs in the sub-ppb range, the standard's certified purity and stability directly impact inter-laboratory reproducibility. Procurement of a single-source, well-characterized standard minimizes inter-laboratory variability, a critical factor for CROs supporting multi-site pharmaceutical development programs [4].

Application

Selection Property

Validation Focus

ANDA/NDA method validation

Enantiomer-specific reference standard; certified purity and stability

Sub-ppb LOQ meeting AI-based regulatory limit; ICH Q2(R1) specificity

GMP batch release testing

USP/EP pharmacopoeial traceability; batch-specific COA

Calibration accuracy at low-ppb levels; batch disposition compliance

Forced degradation risk assessment

Identity-confirmed NDSRI for stress study conditions

Formation identification under ICH Q1A; method specificity for degradation products

CRO cross-validation of LC-MS/MS platforms

Well-characterized single-source standard; documented purity and stability

Inter-laboratory reproducibility; method transfer consistency at sub-ppb LOQ

• [1] Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals, 2023. N-nitrosoepinephrine: 100 ng AI, 1 ppb correlation. View Source
• [2] U.S. FDA, Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs, Revision 2, August 2023. View Source
• [3] Approaches and Considerations for the Investigation and Synthesis of N-Nitrosamine Drug Substance-Related Impurities (NDSRIs), Sci. Direct, 2023. Orthogonal forced degradation conditions. View Source
• [4] ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R1), 2005 (applicable to inter-laboratory reproducibility). View Source